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Compound of Interest

Compound Name: AC-7954

Cat. No.: B15569478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-7954 is a potent and selective nonpeptide agonist of the urotensin-II (UT) receptor, also

known as GPR14.[1] As a small molecule, AC-7954 provides a valuable tool for investigating

the physiological and pathological roles of the urotensin system. Proper preparation of a stock

solution is the critical first step for accurate and reproducible in vitro and in vivo studies. This

document provides a detailed protocol for the preparation, storage, and handling of an AC-
7954 stock solution.

Chemical and Physical Properties
A summary of the key chemical and physical properties of AC-7954 hydrochloride is presented

in the table below. This information is essential for accurate calculations and preparation of

stock solutions.
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Property Value

Chemical Name

(±)-3-(4-Chlorophenyl)-3-[2-

(dimethylamino)ethyl]-3,4-dihydro-1H-2-

benzopyran-1-one hydrochloride

Molecular Formula C₁₉H₂₀ClNO₂ · HCl

Molecular Weight 366.28 g/mol [1]

CAS Number 477313-09-0[1]

Appearance White to off-white solid

Purity ≥98% (HPLC)

Solubility
Water: ~28 mg/mL (Soluble to 75 mM)[1],

DMSO: Soluble to 75 mM

Urotensin-II Receptor Signaling Pathway
AC-7954 acts as an agonist at the urotensin-II receptor (GPR14), a G-protein coupled receptor

(GPCR). The primary signaling cascade initiated by the activation of this receptor involves the

Gq/11 protein, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ binds to its receptors on the sarcoplasmic reticulum, triggering the

release of intracellular calcium (Ca²⁺). This increase in cytosolic Ca²⁺, along with DAG,

activates Protein Kinase C (PKC), which in turn phosphorylates various downstream targets,

leading to a cellular response.
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Urotensin-II Receptor Signaling Pathway.
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Experimental Protocol: Preparation of a 10 mM AC-
7954 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AC-7954 in dimethyl

sulfoxide (DMSO). DMSO is a common solvent for preparing stock solutions of small molecules

for in vitro experiments due to its high solubilizing capacity and miscibility with aqueous media.

Materials
AC-7954 hydrochloride (powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure
Pre-weighing Preparation: Before opening, bring the vial of AC-7954 powder to room

temperature to prevent condensation of moisture.

Weighing AC-7954: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of AC-7954 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.66 mg of AC-7954 (Molecular Weight =

366.28 g/mol ).

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 366.28 g/mol = 0.00366 g = 3.66 mg
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Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the AC-7954 powder. To prepare a 10 mM stock solution with 3.66 mg of AC-
7954, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If necessary, briefly sonicate the solution to ensure complete dissolution. Visually

inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Storage Conditions: Store the aliquots at -20°C or -80°C for long-term storage. When stored

in a solvent at -80°C, the solution should be stable for up to 6 months. For shorter-term

storage of up to 1 month, -20°C is suitable.[1]

Workflow for Preparing AC-7954 Stock Solution
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Workflow for AC-7954 Stock Solution Preparation.
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Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling AC-7954 and DMSO.

Handle the powdered form of AC-7954 in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

Consult the Safety Data Sheet (SDS) for AC-7954 for complete safety and handling

information.

Conclusion
This application note provides a comprehensive guide for the preparation of AC-7954 stock

solutions. Adherence to this protocol will ensure the accurate and reproducible use of this

potent urotensin-II receptor agonist in your research. Proper storage and handling are

paramount to maintaining the integrity and activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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